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Get Quote

Abstract & Introduction
Adenosine 5'-monophosphate (AMP), specifically its disodium salt, is a critical reagent in

biochemistry and cell biology.[1][2] It serves as a central metabolic signal, functioning as an

allosteric activator of AMP-activated protein kinase (AMPK)—the cellular "energy gauge"—and

as a substrate for enzymes like 5'-nucleotidase.[1]

Despite its ubiquity, AMP is chemically labile. The phosphoester bond is susceptible to

hydrolysis, particularly under acidic conditions or elevated temperatures. Improper preparation

(e.g., autoclaving) or storage can lead to significant degradation, introducing experimental

variability in enzyme kinetics or cell signaling assays.

This guide provides a standardized, field-proven protocol for preparing a stable 100 mM AMP

Disodium Salt stock solution, ensuring high purity and long-term stability.
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Physicochemical Properties
Before preparation, verify the specific form of AMP in your inventory. The disodium salt is

preferred over the free acid due to superior aqueous solubility.

Property Detail

Compound Name Adenosine 5'-monophosphate disodium salt

CAS Number 4578-31-8

Molecular Weight (MW) ~391.18 g/mol (Anhydrous)*

Solubility Water: ≥ 50 mg/mL (Clear, colorless)

pKa Phosphate group pKa values are ~0.9 and ~6.1

Absorbance = 259 nm

Extinction Coefficient (

)

15,400 M

cm

at pH 7.0

*Note: Always check the manufacturer's label for hydration states (e.g., monohydrate,

dihydrate). Adjust mass calculations accordingly.

Critical Parameters for Stability
A. Temperature (The Arrhenius Effect)
Nucleotide hydrolysis is temperature-dependent.

Room Temp (25°C): Significant degradation (>10%) can occur within 10 days.[3]

Refrigerated (4°C): Stable for weeks (up to 25 weeks in sterile conditions).

Frozen (-20°C / -80°C): Stable for 6–12 months.

B. pH Sensitivity
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AMP is most stable at neutral pH (7.0–7.5).

Acidic pH (< 6.0): Accelerates the hydrolysis of the glycosidic bond (releasing adenine) and

the phosphoester bond.

Alkaline pH (> 8.0): Generally more stable than acidic, but can promote deamination over

long periods.

C. Sterilization (The "No-Heat" Rule)
NEVER autoclave AMP solutions. Autoclaving (121°C, 15 psi) will thermally degrade the

nucleotide, breaking the phosphate bond. Sterilization must be achieved via 0.22 µm filtration.

Protocol: Preparation of 100 mM Stock Solution (10
mL)
Target Concentration: 100 mM Volume: 10 mL Solvent: Nuclease-free, deionized water (Milli-Q)

Step 1: Calculation
Verify the Formula Weight (FW) on your specific bottle.

Example FW (Disodium salt, anhydrous): 391.18 g/mol [1][2]

Target Molarity: 0.1 M (100 mM)

Target Volume: 0.01 L (10 mL)

Step 2: Dissolution & pH Adjustment
Weigh 391.2 mg of AMP Disodium Salt.[4]

Transfer to a sterile 15 mL conical tube.

Add 8.0 mL of nuclease-free water. (Do not add full volume yet).

Vortex gently until completely dissolved.

Critical Step: Measure pH.
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Disodium AMP in water typically yields a pH near neutral, but it can drift.

If pH < 6.5 or > 8.0, adjust to pH 7.0–7.4 using small aliquots of 1N NaOH or 1N HCl.

Note: Use a micro-pH probe to avoid contaminating the bulk solution.

Step 3: Final Volume & Sterilization
Add water to bring the final volume to exactly 10.0 mL.

Mix by inversion.

Draw the solution into a sterile syringe.

Attach a 0.22 µm PES (Polyethersulfone) or PVDF syringe filter.

Dispense into sterile microcentrifuge tubes (aliquots).

Step 4: Aliquoting Strategy
Avoid repeated freeze-thaw cycles, which can degrade nucleotides.

Working Aliquots: 100 µL – 500 µL (for daily use).

Archive Stocks: 1 mL (for long-term storage).

Quality Control (QC) Verification
Before freezing, validate the concentration using UV spectrophotometry.

Dilution: Prepare a 1:1000 dilution (e.g., 1 µL stock + 999 µL buffer/water).

Blank: Use the same water/buffer used for dilution.

Measurement: Read Absorbance at 260 nm (

).

Calculation:
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Expected

: ~1.54 (for a 100 µM diluted solution).

.

Visualization: Preparation Workflow
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Figure 1: Logical workflow for the preparation of sterile, stable AMP stock solutions. Red nodes

indicate critical control points (pH and Sterilization).

Storage & Stability Logic
Understanding the degradation pathways helps in troubleshooting. The primary risk is

hydrolysis, which breaks AMP into Adenosine and Inorganic Phosphate (Pi).

AMP Stock Solution

Hydrolysis Risk
(Phosphate Ester Bond Cleavage)

Degradation Products:
Adenosine + PiAccelerating Factors:

1. Acidic pH (<6.0)
2. Heat (>25°C)
3. Autoclaving

Promotes

Experimental Failure:
1. Inaccurate Enzyme Kinetics

2. Failed AMPK Activation

Click to download full resolution via product page

Figure 2: Stability logic illustrating the causality between environmental factors, hydrolysis, and

experimental impact.

Troubleshooting Guide
Issue Possible Cause Solution

Precipitation
Solution too concentrated or

too cold.

Warm to RT and vortex. Max

solubility is ~100 mg/mL.[1]

Low A260 Reading
Hydration state of powder

ignored.

Recalculate mass using the

exact FW on the bottle (e.g.,

monohydrate).

Yellowing of Solution Oxidation or contamination.
Discard immediately. Prepare

fresh using sterile water.

High Variability in Assay Freeze-thaw degradation.
Use single-use aliquots. Do

not refreeze more than once.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12349979/docs#application-note-
preparation-and-stabilization-of-adenosine-5-monophosphate-amp-stock-solutions-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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